Cas no 826995-54-4 (Benzo[b]thiophene-2-carboxylic acid, 6-bromo-3-(trifluoromethyl)-)

Benzo[b]thiophene-2-carboxylic acid, 6-bromo-3-(trifluoromethyl)- structure
826995-54-4 structure
Product Name:Benzo[b]thiophene-2-carboxylic acid, 6-bromo-3-(trifluoromethyl)-
CAS No:826995-54-4
MF:C10H4BrF3O2S
MW:325.101771354675
CID:686961
PubChem ID:71417899
Update Time:2025-04-19

Benzo[b]thiophene-2-carboxylic acid, 6-bromo-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-2-carboxylic acid, 6-bromo-3-(trifluoromethyl)-
    • 6-bromo-3-(trifluoromethyl)-1-benzothiophene-2-carboxylic acid
    • SCHEMBL16684638
    • 826995-54-4
    • E74062
    • DTXSID70837229
    • PJGAVVIJEDQBCB-UHFFFAOYSA-N
    • WS-00881
    • 6-Bromo-3-(trifluoromethyl)benzo[b]thiophene-2-carboxylic acid
    • Inchi: 1S/C10H4BrF3O2S/c11-4-1-2-5-6(3-4)17-8(9(15)16)7(5)10(12,13)14/h1-3H,(H,15,16)
    • InChI Key: PJGAVVIJEDQBCB-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)SC(C(=O)O)=C2C(F)(F)F

Computed Properties

  • Exact Mass: 323.90675g/mol
  • Monoisotopic Mass: 323.90675g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 323
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 65.5Ų
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